Cas no 106339-60-0 (31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid,30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-, ethyl ester)

• Product Name: 31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid,30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-, ethyl ester
• CAS No: 106339-60-0
• MF: C₅₂H₉₄N₆O₁₃
• MW: 1011.33517599106
• CID: 1176771
• Update Time: 2024-08-05

31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid,30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid,30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-, ethyl ester
• 31-Oxa-2,8,13,19,24,30-hexaazanonatriacontanoic acid, 30-acetyl-9,12,20,23,32-pentaoxo-8,19-bis[(1-oxooctyl)oxy]-, ethyl ester

• Inchi： 1S/C52H94N6O13/c1-6-10-13-16-22-31-49(64)69-56(44(5)59)41-28-19-25-38-53-45(60)34-36-47(62)57(70-50(65)32-23-17-14-11-7-2)42-29-20-26-39-54-46(61)35-37-48(63)58(71-51(66)33-24-18-15-12-8-3)43-30-21-27-40-55-52(67)68-9-4/h6-43H2,1-5H3,(H,53,60)(H,54,61)(H,55,67)
• InChI Key： BDXRFEFBSWJGQC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NCCCCCN(OC(=O)CCCCCCC)C(=O)CCC(=O)NCCCCCN(OC(=O)CCCCCCC)C(=O)CCC(=O)NCCCCCN(C(C)=O)OC(=O)CCCCCCC

Computed Properties

• Exact Mass: 1010.68832

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• PSA: 236.36
• pka: 12.85±0.46(Predicted)